Cas no 532969-51-0 (N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide)

N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide structure
532969-51-0 structure
Product Name:N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
CAS No:532969-51-0
MF:C24H21ClN2OS
MW:420.954343557358
CID:6337090
PubChem ID:5130268
Update Time:2024-01-06

N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
    • N-[2-[3-[(2-chlorophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide
    • AKOS024582796
    • F0554-0007
    • N-(2-(3-((2-chlorobenzyl)thio)-1H-indol-1-yl)ethyl)benzamide
    • N-[2-(3-{[(2-chlorophenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide
    • 532969-51-0
    • Oprea1_725222
    • Inchi: 1S/C24H21ClN2OS/c25-21-12-6-4-10-19(21)17-29-23-16-27(22-13-7-5-11-20(22)23)15-14-26-24(28)18-8-2-1-3-9-18/h1-13,16H,14-15,17H2,(H,26,28)
    • InChI Key: OTJQCLUGQQUNBZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CSC1=CN(CCNC(C2C=CC=CC=2)=O)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 420.1063122g/mol
  • Monoisotopic Mass: 420.1063122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 59.3Ų

N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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